Cas no 2111634-72-9 (2,5-dioxaspiro3.4octan-6-one)

• Product Name: 2,5-dioxaspiro3.4octan-6-one
• CAS No: 2111634-72-9
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 6073002
• PubChem ID: 165507613
• Update Time: 2025-08-05

2,5-dioxaspiro3.4octan-6-one Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxaspiro3.4octan-6-one
• EN300-1296821
• 2111634-72-9
• 2,5-dioxaspiro[3.4]octan-6-one

• Inchi： 1S/C6H8O3/c7-5-1-2-6(9-5)3-8-4-6/h1-4H2
• InChI Key： UOSHMDFGWFEIIR-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCC(=O)O2

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2,5-dioxaspiro3.4octan-6-one

Introduction to 2,5-dioxaspiro3.4octan-6-one (CAS No. 2111634-72-9)

2,5-dioxaspiro3.4octan-6-one, identified by the Chemical Abstracts Service Number (CAS No.) 2111634-72-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic ketone features a unique structural framework consisting of two fused rings—a dioxane ring and an octanone moiety—connected by a spiro carbon atom. The presence of both oxygen and carbonyl functional groups in its structure imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and synthesis.

The compound’s molecular structure, characterized by its spiro arrangement, contributes to its rigidity and stability, which are desirable traits in the development of bioactive molecules. The dioxaspiro3.4octan-6-one scaffold provides a versatile platform for chemical modifications, allowing researchers to attach various pharmacophores or functional groups to enhance its biological activity. This flexibility has made it a subject of interest in the design of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and potential for binding to biological targets with high specificity. The spiro3.4octan-6-one core structure has been investigated for its ability to interact with enzymes and receptors, making it a valuable building block in medicinal chemistry. Specifically, the oxygen-containing heterocycles in 2,5-dioxaspiro3.4octan-6-one contribute to hydrogen bonding capabilities, which can be exploited to improve drug-receptor interactions.

One of the most compelling aspects of 2,5-dioxaspiro3.4octan-6-one is its potential application in the development of small-molecule inhibitors for enzymes involved in metabolic pathways relevant to inflammation and cancer. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The spirocyclic core’s ability to adopt multiple conformations while maintaining structural integrity makes it an attractive scaffold for designing molecules with enhanced pharmacokinetic profiles.

Furthermore, the dioxaspiro3.4octan-6-one framework has been explored for its role in antimicrobial applications. Researchers have hypothesized that the rigid spiro structure can disrupt bacterial cell membranes or interfere with essential metabolic processes, leading to reduced pathogenicity. Preliminary investigations have shown promising results when 2,5-dioxaspiro3.4octan-6-one derivatives were tested against Gram-positive bacteria, indicating their potential as novel antimicrobial agents.

The synthesis of 2,5-dioxaspiro3.4octan-6-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary oxygen-containing moieties. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact associated with traditional synthetic approaches.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 2,5-dioxaspiro3.4octan-6-one and biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. For instance, computational analyses have identified key residues on target proteins that interact with the spirocyclic core and functional groups, guiding the design of more potent derivatives.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research focused on 2,5-dioxaspiro3.4octan-6-one derivatives as lead compounds for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel analogs with improved pharmacological properties. These efforts align with global trends toward rational drug design, where computational tools and structural insights are leveraged to accelerate the discovery process.

In conclusion,2,5-dioxaspiro3.4octan-6-one (CAS No. 2111634-72-9) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique spirocyclic framework combined with functional group diversity makes it a versatile scaffold for drug discovery efforts targeting various therapeutic areas including inflammation modulation and antimicrobial treatments. As research continues to uncover new biological activities associated with this compound class,2,5-dioxaspiro3.4octan-6-one derivatives are poised to play an increasingly important role in modern medicine.